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Nelfinavir Profile Overview

Aspect Description / Finding Key Data / Experimental Context

Drug Interaction
Burden

High number of known
drug interactions.

568 total interactions: 231 major, 298 moderate, 39
minor; 4 disease interactions [1].

Pharmacokinetic
(PK) Mechanistic
Studies

Model-based analysis
of PK interactions with

other HIV protease
inhibitors.

Experimental Protocol: Open-label, Latin-square
design in 18 HIV-negative volunteers.

Simultaneous/staggered dosing of nelfinavir, ritonavir,
saquinavir. PK parameters (CLi, Fgut, ka) estimated

via nonlinear mixed-effects modeling [2].

Specific Drug-Drug
Interactions

Pravastatin (Lipid-
lowering):
Coadministration

reduces pravastatin
exposure.

Experimental Protocol: Open-label study in healthy

adults. Pravastatin (40 mg/day) given alone (Day 3)
and with nelfinavir (1250 mg twice daily, Days 13-15).

Intensive PK sampling. Finding: 46.5% decrease in
pravastatin AUC; 40.1% decrease in Cmax [3].
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Aspect Description / Finding Key Data / Experimental Context

Tenofovir
(Antiretroviral): No

clinically significant PK
interaction.

Experimental Protocol: Randomized study in 29
healthy volunteers. Tenofovir (300 mg once daily) and

nelfinavir (1250 mg twice daily) given alone and in
combination. Intensive steady-state PK sampling.

Finding: All PK parameters (AUC, Cmax) fell within

70-143% equivalence bounds [4].

| Off-Target & Repurposing Applications | Oncology (multiple cancer types): Induces apoptosis, cell

cycle arrest, ER stress, and ferroptosis. | Exp. Protocol (Cervical Cancer): Cell viability (XTT), apoptosis

(Annexin V), cell cycle (BrdU/7-AAD), ROS (flow cytometry), Western blot. Finding: Most active HIV-PI

in HeLa, SiHa, CaSki cells; induces mitochondrial ROS-mediated apoptosis [5]. Exp. Protocol (HCC

Ferroptosis): Cell death (CCK-8), lipid peroxidation (C11-BODIPY, MDA), immunoblotting, autophagic

flux, GSH assay. Finding: Triggers ferroptosis via ER stress-mediated GPX4 degradation and

NRF2/HO-1 activation [6]. | | | Infectious Diseases (Alveolar Echinococcosis - AE): Potent anti-parasitic

effect. | Exp. Protocol: In vitro protoscolicidal assay; in vivo efficacy in murine models; target identification

(genome-wide screening, RNAi, RNA-Seq). Finding: Remarkable infection reduction in mice; target is

EmuDdi1 protease, essential for parasite survival [7]. | | | Infectious Diseases (COVID-19): Inhibits SARS-

CoV-2 main protease and reduces viral load. | Exp. Protocol: Enzymatic Mpro inhibition assay; antiviral

activity in Vero E6 cells; in vivo rhesus macaque model; randomized clinical trial (1:1) in patients. Finding:

IC50 = 8.26 µM (Mpro); EC50 = 2.93 µM (cells); reduced viral shedding/fever in patients [8]. | | |

Immunomodulation: Unique anti-inflammatory properties. | Exp. Protocol: Human monocyte-derived

macrophages (MDMs) treated with NFV and LPS. Cytokine ELISA, Western blot, phospho-MAPK array,

phosphatase assays. Finding: Uniquely blocks LPS-induced TNF/IL-6/sCD14 via PP2a activation,

independent of NF-κB [9]. |

Mechanisms of Action & Experimental Models

The diverse effects of nelfinavir are driven by its interaction with multiple cellular targets. The diagram

below illustrates the key signaling pathways involved in its anti-cancer and immunomodulatory actions.
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Key experimental models used to characterize nelfinavir include:

In Vitro Systems: Cell-based viability (XTT, CCK-8) and mechanistic assays (Western blot, flow
cytometry, enzymatic activity) using human cancer lines (HeLa, SiHa, HepG2, etc.), primary human

macrophages, and Vero E6 cells for antiviral testing [7] [9] [5].
In Vivo Models: Immunocompetent and immunocompromised murine models for anti-parasitic and

anti-cancer efficacy, and rhesus macaque models for COVID-19 [7] [6] [8].
Human Studies: Randomized clinical trials and prospective studies in patients with COVID-19 or

HIV, and controlled pharmacokinetic studies in healthy volunteers [3] [4] [8].

Research Implications & Comparison Guide

For researchers considering nelfinavir, its profile presents a double-edged sword:
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Therapeutic Repurposing Potential: Its broad off-target effects make it a promising candidate for

oncology (particularly in combination therapies to induce ferroptosis or overcome resistance) and
neglected tropical diseases like alveolar echinococcosis [7] [5] [6].

Development Considerations: The high drug-drug interaction burden necessitates careful
management in clinical practice and complicates the design of combination regimens for HIV.

However, the lack of interaction with tenofovir is a favorable point for antiretroviral therapy [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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